Cas no 2228881-32-9 (2-(1-ethenyl-1H-pyrazol-4-yl)ethanimidamide)

• Product Name: 2-(1-ethenyl-1H-pyrazol-4-yl)ethanimidamide
• CAS No: 2228881-32-9
• MF: C₇H₁₀N₄
• MW: 150.1811003685
• CID: 6331546
• PubChem ID: 165734855
• Update Time: 2025-07-23

2-(1-ethenyl-1H-pyrazol-4-yl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethenyl-1H-pyrazol-4-yl)ethanimidamide
• EN300-1729388
• 2228881-32-9

• Inchi： 1S/C7H10N4/c1-2-11-5-6(4-10-11)3-7(8)9/h2,4-5H,1,3H2,(H3,8,9)
• InChI Key： LLQCTVUVRKWYRK-UHFFFAOYSA-N
• SMILES： N1(C=C)C=C(C=N1)CC(=N)N

Computed Properties

• Exact Mass: 150.090546336g/mol
• Monoisotopic Mass: 150.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 67.7Ų

Additional information on 2-(1-ethenyl-1H-pyrazol-4-yl)ethanimidamide

Introduction to Compound with CAS No. 2228881-32-9 and Product Name 2-(1-ethenyl-1H-pyrazol-4-yl)ethanimidamide

The compound with the CAS number 2228881-32-9 and the product name 2-(1-ethenyl-1H-pyrazol-4-yl)ethanimidamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various therapeutic areas. The molecular structure of this compound incorporates a pyrazole moiety, which is well-known for its role in medicinal chemistry, particularly in the development of drugs targeting inflammation, cancer, and infectious diseases.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery, with pyrazole derivatives being among the most studied classes. The presence of the ethenyl group in the molecular structure of 2-(1-ethenyl-1H-pyrazol-4-yl)ethanimidamide suggests enhanced reactivity and potential for further functionalization, making it a versatile scaffold for medicinal chemists. This compound has been investigated for its pharmacological properties, particularly its ability to interact with biological targets such as enzymes and receptors.

In the realm of pharmaceutical research, the development of novel compounds often involves extensive computational modeling and experimental validation. The structural features of 2-(1-ethenyl-1H-pyrazol-4-yl)ethanimidamide have been subjected to rigorous computational studies to predict its binding affinity and metabolic stability. These studies have revealed promising results, indicating that the compound may exhibit favorable pharmacokinetic properties, which are crucial for its potential therapeutic applications.

The synthesis of this compound involves multi-step organic reactions, showcasing the expertise of modern synthetic chemistry. The use of advanced catalytic systems has enabled the efficient preparation of complex molecular structures, including those with strained rings and multiple functional groups. Such synthetic methodologies are essential for producing high-quality intermediates that can be further modified to achieve desired biological activities.

One of the most intriguing aspects of 2-(1-ethenyl-1H-pyrazol-4-yl)ethanimidamide is its potential role in modulating inflammatory pathways. Inflammatory responses are central to many diseases, including autoimmune disorders and chronic infections. The pyrazole moiety is known to interact with various inflammatory mediators, making it a valuable component in designing anti-inflammatory agents. Preliminary in vitro studies have demonstrated that this compound can inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX).

Furthermore, the ethenyl group in the molecule provides a site for further chemical modification, allowing researchers to fine-tune its biological activity. This flexibility has led to the development of numerous derivatives with enhanced potency and selectivity. Such modifications are critical for optimizing drug candidates for clinical use, ensuring that they are both effective and safe.

The pharmacological profile of 2-(1-ethenyl-1H-pyrazol-4-yl)ethanimidamide has also been explored in animal models. These studies have provided valuable insights into its mechanism of action and potential therapeutic benefits. For instance, animal models of inflammation have shown that this compound can significantly reduce inflammatory markers, suggesting its efficacy in treating inflammatory conditions. Additionally, preliminary toxicology studies have indicated that the compound is well-tolerated at relevant doses, further supporting its potential as a lead candidate for drug development.

The integration of computational chemistry and high-throughput screening has accelerated the discovery process for novel bioactive compounds like 2-(1-ethenyl-1H-pyrazol-4-yl)ethanimidamide. By leveraging these technologies, researchers can rapidly identify promising candidates for further investigation. This approach has been instrumental in overcoming traditional bottlenecks in drug discovery, enabling faster development timelines and more efficient use of resources.

Future research directions for this compound include exploring its interactions with other biological targets and evaluating its efficacy in clinical trials. The pyrazole scaffold offers a rich platform for designing molecules with diverse biological activities, making it an attractive candidate for multi-target drug discovery efforts. Additionally, advances in synthetic methodologies will continue to enhance our ability to produce complex derivatives with tailored properties.

In conclusion, 2-(1-ethenyl-1H-pyrazol-4-yl)ethanimidamide represents a significant contribution to the field of chemical and pharmaceutical research. Its unique structural features and promising pharmacological properties make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various diseases and improving patient outcomes.